Cas no 1131622-42-8 (Phenyl 2-hydroxy-5-iodobenzoate)

Phenyl 2-hydroxy-5-iodobenzoate Properties

Names and Identifiers

• Phenyl 2-hydroxy-5-iodobenzoate
• 2-hydroxy-5-iodobenzoic acid phenyl ester
• AK133611
• CTK8E2215
• KB-145686
• phenyl 5-iodanyl-2-oxidanyl-benzoate
• SBB068138
• phenyl 2-hydroxy-5-iodo-benzoate
• DTXSID70661107
• AKOS015856293
• phenyl2-hydroxy-5-iodobenzoate
• A802968
• DB-060472
• 1131622-42-8
• +Expand

• InChIKey： KOXUCLDCXDBNPY-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H9IO3/c14-9-6-7-12(15)11(8-9)13(16)17-10-4-2-1-3-5-10/h1-8,15H
• SMILES： C1=CC=C(C=C1)OC(=O)C2=C(C=CC(=C2)I)O

Computed Properties

• Exact Mass: 339.95964g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 339.95964g/mol
• Heavy Atom Count: 17
• Complexity: 263
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.5
• Topological Polar Surface Area: 46.5Ų